![molecular formula C13H18FN3OS B5693205 N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea CAS No. 6551-81-1](/img/structure/B5693205.png)
N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea, also known as AG490, is a small molecule inhibitor that has been widely studied as a potential therapeutic agent for various diseases. This compound was first synthesized in the 1990s and has since been extensively investigated for its biological activities.
Mechanism of Action
N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea inhibits JAK2 by binding to the ATP-binding site of the kinase domain, thereby preventing the phosphorylation of downstream signaling molecules. This leads to the inhibition of cell growth and proliferation, as well as the induction of apoptotic cell death.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been demonstrated to inhibit the growth of cancer cells, including breast cancer, prostate cancer, and leukemia cells. It has also been shown to induce apoptosis in cancer cells. In addition, this compound has been shown to inhibit the activation of STAT3, a transcription factor that plays a critical role in cancer development and progression.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea is its specificity for JAK2, which allows for the selective inhibition of JAK2-dependent signaling pathways. However, this compound has also been shown to inhibit other kinases, such as JAK3 and EGFR, which may limit its therapeutic potential. Additionally, this compound has poor solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea. One area of focus could be the development of more potent and selective JAK2 inhibitors based on the structure of this compound. Another area of research could be the investigation of the role of JAK2 signaling in various diseases, such as autoimmune disorders and inflammatory diseases. Additionally, the potential use of this compound in combination with other therapeutic agents could be explored as a way to enhance its efficacy and overcome any limitations.
Synthesis Methods
The synthesis of N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea involves several steps, including the reaction of 2-fluoroaniline with ethyl chloroformate to form N-(2-fluorophenyl)ethyl carbamate, which is then reacted with morpholine to yield N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]urea. Finally, thiourea is added to the reaction mixture to produce this compound.
Scientific Research Applications
N-(2-fluorophenyl)-N'-[2-(4-morpholinyl)ethyl]thiourea has been studied extensively for its potential therapeutic applications. It has been shown to inhibit the activity of Janus kinase 2 (JAK2), a tyrosine kinase that plays a crucial role in various cellular processes such as proliferation and differentiation. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
properties
IUPAC Name |
1-(2-fluorophenyl)-3-(2-morpholin-4-ylethyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FN3OS/c14-11-3-1-2-4-12(11)16-13(19)15-5-6-17-7-9-18-10-8-17/h1-4H,5-10H2,(H2,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCTWUUQODZVMDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=S)NC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10984100 |
Source
|
Record name | N-(2-Fluorophenyl)-N'-[2-(morpholin-4-yl)ethyl]carbamimidothioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10984100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6551-81-1 |
Source
|
Record name | N-(2-Fluorophenyl)-N'-[2-(morpholin-4-yl)ethyl]carbamimidothioic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10984100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.